![molecular formula C10H9BrClN3O B4756685 1-[2-(2-bromo-4-chlorophenoxy)ethyl]-1H-1,2,4-triazole](/img/structure/B4756685.png)
1-[2-(2-bromo-4-chlorophenoxy)ethyl]-1H-1,2,4-triazole
Overview
Description
1-[2-(2-bromo-4-chlorophenoxy)ethyl]-1H-1,2,4-triazole is a chemical compound that belongs to the group of triazole fungicides. It is commonly used in agricultural practices to control fungal diseases in crops. The chemical formula of this compound is C11H10BrClN4O, and it has a molecular weight of 323.6 g/mol.
Mechanism of Action
The mechanism of action of 1-[2-(2-bromo-4-chlorophenoxy)ethyl]-1H-1,2,4-triazole involves the inhibition of fungal cell wall synthesis. Specifically, it inhibits the synthesis of beta-1,3-glucan, a key component of the fungal cell wall. This leads to the weakening and eventual death of the fungal cell.
Biochemical and physiological effects:
This compound has been shown to have low toxicity to humans and animals. However, it can have negative effects on non-target organisms, such as bees and aquatic organisms. In addition, it can persist in the environment for long periods of time, leading to potential accumulation in the food chain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[2-(2-bromo-4-chlorophenoxy)ethyl]-1H-1,2,4-triazole in lab experiments is its effectiveness against a wide range of fungal pathogens. In addition, it is relatively easy to synthesize and has low toxicity to humans and animals. However, its negative effects on non-target organisms and potential persistence in the environment are limitations that should be considered.
Future Directions
There are several future directions for research on 1-[2-(2-bromo-4-chlorophenoxy)ethyl]-1H-1,2,4-triazole. One area of research could focus on improving the selectivity of this compound for fungal pathogens, while minimizing its negative effects on non-target organisms. Another area of research could focus on the potential use of this compound in cancer treatment, including the development of more effective delivery methods. Finally, research could focus on the potential environmental impacts of this compound and ways to mitigate these impacts.
Scientific Research Applications
1-[2-(2-bromo-4-chlorophenoxy)ethyl]-1H-1,2,4-triazole has been extensively studied for its antifungal properties. It has been shown to be effective against a wide range of fungal pathogens, including Fusarium, Rhizoctonia, and Botrytis. In addition to its antifungal properties, this compound has also been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo.
properties
IUPAC Name |
1-[2-(2-bromo-4-chlorophenoxy)ethyl]-1,2,4-triazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrClN3O/c11-9-5-8(12)1-2-10(9)16-4-3-15-7-13-6-14-15/h1-2,5-7H,3-4H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFEUNYBAKMPUFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Br)OCCN2C=NC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.55 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.